4-Benzenesulfonylpiperazine-1-carboxamidine

• CAS No.: 722491-29-4
• Molecular Formula: C11H16N4O2S
• Molecular Weight: 268.34 g/mol
• IUPAC Name: 4-(benzenesulfonyl)piperazine-1-carboximidamide
• InChI: InChI=1S/C11H16N4O2S/c12-11(13)14-6-8-15(9-7-14)18(16,17)10-4-2-1-3-5-10/h1-5H,6-9H2,(H3,12,13)
• InChI Key: JVOGDIPIAWEPKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=N)N)S(=O)(=O)C2=CC=CC=C2

Description

4-Benzenesulfonylpiperazine-1-carboxamidine is a chemical compound with the molecular formula C11H16N4O2S. It is known for its unique structure, which includes a piperazine ring substituted with a benzenesulfonyl group and a carboxamidine group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions often require the use of solvents such as dichloromethane or acetonitrile, and catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods: In an industrial setting, the production of 4-Benzenesulfonylpiperazine-1-carboxamidine may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of continuous flow reactors can also be employed to enhance the efficiency and yield of the compound .

Chemical Reactions Analysis

Types of Reactions: 4-Benzenesulfonylpiperazine-1-carboxamidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl or carboxamidine groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

4-Benzenesulfonylpiperazine-1-carboxamidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Benzenesulfonylpiperazine-1-carboxamidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with proteins involved in cell signaling and metabolism .

Comparison with Similar Compounds

• 4-Benzenesulfonylpiperazine
• 1-Carboxamidine-4-benzenesulfonylpiperazine
• Benzenesulfonylpiperazine derivatives

Comparison: 4-Benzenesulfonylpiperazine-1-carboxamidine is unique due to the presence of both the benzenesulfonyl and carboxamidine groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced reactivity and a broader range of applications in scientific research .